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Compound of Interest

Compound Name: Fumitremorgin C

Cat. No.: B1674183 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fumitremorgin C is a potent and specific inhibitor of the breast cancer resistance protein

(BCRP/ABCG2), a multidrug transporter that plays a significant role in the resistance of cancer

cells to various chemotherapeutic agents.[1][2] As a tremorgenic mycotoxin isolated from

Aspergillus fumigatus, its ability to reverse BCRP-mediated multidrug resistance makes it a

valuable tool in cancer research and drug development.[1][3] Accurate and consistent

preparation of Fumitremorgin C stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Fumitremorgin C stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of Fumitremorgin C is presented in the

table below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value References

Molecular Formula C₂₂H₂₅N₃O₃ [1]

Molecular Weight 379.45 g/mol [4]

Appearance
Tan Lyophilisate or Crystalline

Solid
[1][5]

Purity ≥95% - ≥98% (by HPLC) [1]

CAS Number 118974-02-0 [1]

Solubility and Storage
Proper dissolution and storage are paramount to maintaining the integrity and activity of

Fumitremorgin C. It has poor water solubility.[1]

Solvent Solubility References

DMSO

Soluble to 10 mM; up to 50

mg/mL (may require

sonication)

[6][7]

Methanol Soluble [1][2][8]

Ethanol Soluble [1][8]

Chloroform Soluble [2][8]
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Condition Recommendation References

Solid Compound Storage Store at -20°C or 2-8°C. [1][2]

Stock Solution Storage

Aliquot and store at -20°C for

up to 3 months or -80°C for up

to 2 years. Avoid repeated

freeze-thaw cycles.

[9][10]

Stability

The solid compound is stable

for at least 4 years when

stored correctly.

[2]

Experimental Protocol: Preparation of a 10 mM
Fumitremorgin C Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Fumitremorgin C in

dimethyl sulfoxide (DMSO), a commonly used solvent for this compound.

Materials:

Fumitremorgin C (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Safety Precautions:
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Fumitremorgin C is a mycotoxin and should be handled with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.[5]

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for complete safety information.[5]

Procedure:

Pre-weighing Preparation:

Allow the vial of Fumitremorgin C to equilibrate to room temperature before opening to

prevent condensation of moisture.

Calculating the Required Mass:

To prepare a 10 mM stock solution, the required mass of Fumitremorgin C can be

calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 379.45 g/mol = 3.7945 mg

Weighing Fumitremorgin C:

Carefully weigh out the calculated amount of Fumitremorgin C using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the

Fumitremorgin C. For the example above, add 1 mL of DMSO.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a

sonicator to aid dissolution.[6][7] Visually inspect the solution to ensure there are no visible

particles.
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Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials or

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.[10]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.[9] Stock solutions in DMSO are reported to be stable

for up to 3 months at -20°C.[10]

Preparation of Working Solutions:

For cell-based assays, a suggested starting concentration is between 1-5 µM.[10]

To prepare a working solution, thaw an aliquot of the stock solution and dilute it to the

desired final concentration in the appropriate cell culture medium or buffer.

It is recommended to prepare working solutions fresh for each experiment.[3]

Visualizations
Below are diagrams illustrating the experimental workflow and the inhibitory pathway of

Fumitremorgin C.
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Caption: Workflow for preparing Fumitremorgin C stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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